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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Singlet Oxygen Sensor Green

(SOSG), a fluorescent probe for the detection of singlet oxygen (¹O₂). The guide covers the

core principles of SOSG, including its discovery and development, mechanism of action,

detailed experimental protocols, and key quantitative data. This document is intended to serve

as a valuable resource for researchers and professionals in the fields of biology, chemistry, and

drug development who are interested in the detection and quantification of singlet oxygen.

Introduction: The Need for a Selective Singlet
Oxygen Sensor
Singlet oxygen (¹O₂) is a highly reactive form of molecular oxygen that plays a significant role in

various biological processes, including signaling pathways related to photo-oxidative stress,

wounding, and programmed cell death.[1] Due to its high reactivity and short half-life in

biological systems, the direct detection and quantification of ¹O₂ have been challenging.[1] The

development of highly selective and sensitive probes is therefore crucial for understanding the

roles of singlet oxygen in both physiological and pathological contexts.

Singlet Oxygen Sensor Green (SOSG) is a commercially available fluorogenic probe designed

to address this need.[1][2] It offers high selectivity for ¹O₂ over other reactive oxygen species

(ROS) such as superoxide (•O₂−) and hydroxyl radicals (•OH).[3] This selectivity is a critical

feature for accurately attributing biological effects to the presence of singlet oxygen.
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Mechanism of Action
SOSG is a molecular dyad composed of a fluorescein fluorophore and an anthracene-derived

trapping moiety. Its mechanism of action is based on a photoinduced electron transfer (PET)

process.

In the absence of singlet oxygen: The anthracene moiety acts as an efficient intramolecular

electron donor, quenching the fluorescence of the fluorescein molecule. In this "off" state,

SOSG exhibits weak blue fluorescence.

In the presence of singlet oxygen: The anthracene component selectively reacts with ¹O₂ to

form an endoperoxide. This reaction disrupts the PET process, leading to the "on" state

where the fluorescein moiety is no longer quenched and emits a bright green fluorescence.

The following diagram illustrates the mechanism of action of SOSG:
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Caption: Mechanism of Singlet Oxygen Sensor Green (SOSG).
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Quantitative Data
The following tables summarize the key quantitative parameters of SOSG.

Table 1: Spectral Properties of SOSG

State Excitation Maxima (nm) Emission Maxima (nm)

Quenched (Off) 372, 393 395, 416

Fluorescent (On) ~504 ~525

Table 2: Photochemical and Kinetic Data

Parameter Value Conditions

Intramolecular PET Rate

(kPET)
9.7 × 10¹¹ s⁻¹

Visible-light excitation (532

nm)

Bimolecular Triplet-Triplet

Energy Transfer Rate (kq)
1.2 × 10⁹ M⁻¹ s⁻¹ -

Two-Photon Ionization

Quantum Yield (Φion)
0.003

UV-light excitation (355 nm) at

24 mJ cm⁻²

Singlet Oxygen Quantum Yield

of HiPorfin (determined using

SOSG)

0.124 ± 0.001
Compared to Rose Bengal

standard

Experimental Protocols
This section provides detailed methodologies for the preparation and use of SOSG in

experimental settings.

Preparation of SOSG Stock Solution
Storage: Upon receipt, store the SOSG reagent desiccated and protected from light at -20°C.

Do not open the vials until they are ready to be used.
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Reconstitution: To prepare a stock solution of approximately 5 mM, dissolve the contents of a

100 µg vial in 33 µL of methanol.

General Protocol for Singlet Oxygen Detection in
Solution

Working Solution: Prepare working solutions of SOSG immediately before use. The optimal

working concentration should be determined empirically for each specific application, with a

suggested starting range of 1–10 µM.

Reaction Buffer: SOSG is intended for use in aqueous environments.

Incubation: Add the SOSG working solution to the experimental sample.

Induction of Singlet Oxygen: Induce the generation of singlet oxygen using an appropriate

method (e.g., photosensitizer and light).

Fluorescence Measurement: Monitor the increase in green fluorescence using a fluorometer,

fluorescence microscope, or flow cytometer with excitation and emission wavelengths

appropriate for the "on" state of SOSG (e.g., excitation at ~488 nm and emission at ~525

nm).

The following diagram outlines a general experimental workflow for using SOSG.
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Caption: General experimental workflow for SOSG.

Considerations and Limitations
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Solvent Effects: SOSG can be activated in the presence of certain organic solvents such as

acetonitrile, DMSO, DMF, and acetone, as well as at alkaline pH. Proper controls are

essential to avoid false-positive results.

Photostability: The fluorescent product of SOSG may degrade over time in some solutions.

Photosensitization by SOSG: It has been reported that SOSG itself can act as a

photosensitizer, generating singlet oxygen upon exposure to UV or visible light. This is a

common drawback for many fluorescein-based sensors and should be considered in the

experimental design.

Cell Permeability: The standard SOSG reagent is cell-impermeant. For intracellular

applications, a cell-permeable version, such as SOSG-AM, is available.

Applications in Drug Development and Research
The ability of SOSG to selectively detect singlet oxygen makes it a valuable tool in various

research and drug development applications:

Photodynamic Therapy (PDT): SOSG can be used to quantify the singlet oxygen generation

efficiency of new photosensitizers for PDT.

Oxidative Stress Research: It allows for the investigation of the role of singlet oxygen in

cellular signaling pathways related to oxidative stress.

Screening for Antioxidants: SOSG can be employed to assess the efficacy of antioxidants

and free radical scavengers that specifically target singlet oxygen.

Plant Biology: The probe has been used to study singlet oxygen production in plants in

response to photo-oxidative stress and wounding.

Conclusion
Singlet Oxygen Sensor Green is a powerful and highly selective fluorescent probe for the

detection of singlet oxygen. Its well-characterized mechanism of action and commercially

available formats make it accessible for a wide range of applications. By understanding its

properties, including its spectral characteristics, kinetic parameters, and experimental
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considerations, researchers can effectively utilize SOSG to advance our understanding of the

roles of singlet oxygen in biology and to aid in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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